Cas no 540-88-5 (tert-butyl acetate)

• Product Name: tert-butyl acetate
• CAS No: 540-88-5
• Molecular Formula: C₆H₁₂O₂
• Molecular Weight: 116.16
• MDL: MFCD00008807
• CID: 38181
• PubChem ID: 10908

tert-butyl acetate Properties

Names and Identifiers

• Ethyl cyclopropanecarboxylate
• ACETIC ACID TERT-BUTYL ESTER
• Acetic acid 1,1-dimethylethyl ester
• 1,1-dimethylacetate
• 1,1-Dimethylethylacetate
• 2-methyl-2-propylacetate
• acetatedebutyletertiare
• Acetic acid t-butyl ester
• CH3C(O)OC(CH3)3
• Tert-butyl Acetate
• anhydrous tert-butyl acetate
• t-Butyl acetate
• tert-BuOCOCH3
• Tert-buty acetate
• tert-Butyl ethanoate
• tert-butyl N-acetate
• Texaco lead appreciator
• TBAc
• tert-Butyl acetate,99%
• WLN: 1X1&1&OV1
• NSC59719
• Acetic acid, tertbutyl ester
• Q285657
• tert-Butyl acetate, >=99%
• A829954
• Acetic acid, 1,1dimethylethyl ester
• CCRIS 8999
• HSDB 835
• terbutyl acetate
• tertiary butyl aceate
• CHEMBL3186747
• TERT-BUTYL ACETATE [MI]
• MFCD00008807
• NS00005482
• Acetic acid, 1,1-dimethylethyl ester (9CI)
• 4-02-00-00151 (Beilstein Handbook Reference)
• t-BUTYLACETATE
• tertbutyl acetate
• EINECS 208-760-7
• EC 208-760-7
• Acetic acid, 1,1-dimethylethyl ester
• EN300-21693
• AKOS009031236
• tert-Butyl acetate [UN1123] [Flammable liquid]
• DTXCID702055
• Acetic acid-tert-butyl ester
• DTXSID1022055
• CAS-540-88-5
• acetic acid tert.-butyl ester
• tert butyl acetate
• UNII-76N22HKP3X
• 76N22HKP3X
• Acetic acid,1-dimethylethyl ester
• tert-Butyl acetate (ACGIH:OSHA)
• tertiary butyl acetate
• tert.-Butyl acetate
• 1,1Dimethyl acetate
• tertButyl ethanoate
• BCP24431
• TERT-BUTYL ACETATE
• Butyl acetate, tert-
• tBuOAc
• Tox21_301308
• 540-88-5
• SCHEMBL26684
• NCGC00255313-01
• NSC 59719
• t-BuOAc
• 1,1-Dimethyl acetate
• F8880-1277
• TERT-BUTYL ACETATE [HSDB]
• tertiary-butyl acetate
• tbutyl acetate
• Acetic acid, tert-butyl ester
• TLA
• BRN 1699506
• tertiary butylacetate
• tert-BuOAc
• tert-butylacetate
• T-BUTYL ACETATE [INCI]
• NSC-59719
• 1,1-dimethylethyl acetate
• Acetic Acid tert-Butyl Ester
• tert-Butyl ester of acetic acid

• MDL： MFCD00008807
• InChIKey： WMOVHXAZOJBABW-UHFFFAOYSA-N
• Inchi： InChI=1S/C6H12O2/c1-5(7)8-6(2,3)4/h1-4H3
• SMILES： CC(=O)OC(C)(C)C
• BRN： 1699506

Computed Properties

• Exact Mass: 116.08400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 116.083729621g/mol
• Heavy Atom Count: 8
• Complexity: 89.2
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• LogP: 1.34800
• PSA: 26.30000
• Merck: 1537
• Refractive Index: n20/D 1.386(lit.)
• Water Partition Coefficient: Insoluble
• Boiling Point: 96°C
• Melting Point: -62°C
• Flash Point: Fahrenheit: 39.2 ° f
  Celsius: 4 ° c
  
• FEMA: 3484
• Density: 0.866 g/mL at 20 °C(lit.)

tert-butyl acetate Security Information

• Symbol: GHS02 GHS07
• RTECS：AF7400000
• WGK Germany：1
• Safety Term：3
• Safety Instruction： S16-S23-S25-S29-S33
• Packing Group：III
• Packing Group：III
• Risk Phrases：R11; R66
• Hazard Level：3
• Dangerous goods sign： F
• Hazardous Material transportation number：UN 1123 3/PG 2
• Hazard Statement： H225-H303-H320-H332-H335+H336
• Warning Statement： P210-P233-P240-P241+P242+P243-P261-P264-P271-P280-P303+P361+P353-P304+P340+P312-P305+P351+P338+P337+P313-P312-P370+P378-P403+P233-P405-P501
• Prompt：dangerous
• PackingGroup：II
• Risk Phrases： 11-66
• Signal Word：Danger
• TSCA：Yes
• Explosive Limit：1.5%(V)
• HazardClass：3

tert-butyl acetate Customs Data

• HS CODE：2915390090
• Customs Data：

  China Customs Code:

  2915390090

  Overview:

  2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Regulatory conditions:

  A.Customs clearance form for Inbound Goods
  B.Customs clearance form for outbound goods

  Inspection and quarantine category:

  R.Sanitary supervision and inspection of imported food
  S.Sanitary supervision and inspection of exported food
  M.Import commodity inspection
  N.Export commodity inspection

  Summary:

  2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Acids/Esters